Cas no 904813-60-1 (2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID)

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID structure
904813-60-1 structure
Product Name:2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
CAS No:904813-60-1
MF:C10H15N3O2
MW:209.245002031326
MDL:MFCD06245396
CID:994842
PubChem ID:2771704
Update Time:2025-09-20

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Chemical and Physical Properties

Names and Identifiers

    • 2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
    • 2-(4-aminobutylamino)pyridine-3-carboxylic acid
    • GL-0126
    • 2-(4-Aminobutylamino)nicotinic acid
    • MFCD06245396
    • 2-[(4-aminobutyl)amino]pyridine-3-carboxylic acid
    • 904813-60-1
    • 2-(4-AMINO-BUTYLAMINO)-NICOTINICACID
    • AKOS005254848
    • 2-(4-Aminobutylamino)-nicotinic acid
    • DTXSID70378026
    • MS-21036
    • MDL： MFCD06245396
    • Inchi： 1S/C10H15N3O2/c11-5-1-2-6-12-9-8(10(14)15)4-3-7-13-9/h3-4,7H,1-2,5-6,11H2,(H,12,13)(H,14,15)
    • InChI Key： KWBVRLFOOZVWIJ-UHFFFAOYSA-N
    • SMILES： OC(C1=CC=CN=C1NCCCCN)=O

Computed Properties

  • Exact Mass: 209.11600
  • Monoisotopic Mass: 209.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • PSA: 88.24000
  • LogP: 1.70390

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Security Information

  • Hazardous Material Identification： Xi

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
199177-1g
2-(4-Aminobutylamino)-nicotinic acid, 95%
 904813-60-1 95%
1g
 $171.00 2023-09-09
Matrix Scientific
199177-5g
2-(4-Aminobutylamino)-nicotinic acid, 95%
 904813-60-1 95%
5g
 $602.00 2023-09-09
Key Organics Ltd
MS-21036-1G
2-(4-Aminobutylamino)-nicotinic acid
 904813-60-1 >95%
1g
 £208.00 2025-02-08
Key Organics Ltd
MS-21036-5G
2-(4-Aminobutylamino)-nicotinic acid
 904813-60-1 >95%
5g
 £731.00 2025-02-08
A2B Chem LLC
AD12420-1g
2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
 904813-60-1 95+%
1g
 $830.00 2024-05-20
A2B Chem LLC
AD12420-2g
2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
 904813-60-1 95+%
2g
 $1067.00 2024-05-20
A2B Chem LLC
AD12420-5g
2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
 904813-60-1 95+%
5g
 $1235.00 2024-05-20
A2B Chem LLC
AD12420-10g
2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
 904813-60-1 95+%
10g
 $1573.00 2024-05-20
A2B Chem LLC
AD12420-25g
2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
 904813-60-1 95+%
25g
 $2248.00 2024-05-20
A2B Chem LLC
AD12420-50g
2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID
 904813-60-1 95+%
50g
 $3463.00 2024-05-20

2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID Related Literature

Related Categories

904813-60-1 (2-(4-AMINO-BUTYLAMINO)-NICOTINIC ACID) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司